Cas no 497251-67-9 (8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL-)
8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL-
- 497251-67-9
- BDBM50148874
- CHEMBL331116
- N-methyl-5,6,7,8-tetrahydroisoquinolin-8-amine
- Methyl-(5,6,7,8-tetrahydro-isoquinolin-8-yl)-amine; 8Moles of Oxalic acid
-
- Inchi: 1S/C10H14N2/c1-11-10-4-2-3-8-5-6-12-7-9(8)10/h5-7,10-11H,2-4H2,1H3
- InChI Key: DIHABIJGJRTAET-UHFFFAOYSA-N
- SMILES: N(C)C1C2C=NC=CC=2CCC1
Computed Properties
- Exact Mass: 162.115698455Da
- Monoisotopic Mass: 162.115698455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 24.9Ų
8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229064-1g |
N-Methyl-5,6,7,8-tetrahydroisoquinolin-8-amine |
497251-67-9 | 97% | 1g |
$669 | 2021-08-04 | |
| Chemenu | CM229064-1g |
N-Methyl-5,6,7,8-tetrahydroisoquinolin-8-amine |
497251-67-9 | 97% | 1g |
$669 | 2022-09-01 | |
| Alichem | A189009539-1g |
N-methyl-5,6,7,8-tetrahydroisoquinolin-8-amine |
497251-67-9 | 95% | 1g |
$730.32 | 2023-09-01 | |
| Crysdot LLC | CD11116345-1g |
N-Methyl-5,6,7,8-tetrahydroisoquinolin-8-amine |
497251-67-9 | 97% | 1g |
$709 | 2024-07-17 |
8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL-
5,6,7,8-Tetrahydro-N-Methyl-8-isoquinolinamine (CAS No. 497251-67-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
5,6,7,8-Tetrahydro-N-methyl-8-isoquinolinamine (CAS No. 497251-67-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in drug discovery and development.
The structure of 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine is characterized by a tetrahydroisoquinoline core with a methyl group attached to the nitrogen atom at the 8-position. This specific arrangement of atoms imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The presence of the tetrahydroisoquinoline scaffold has been associated with a variety of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.
Recent research has focused on elucidating the mechanisms by which 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine exerts its biological effects. Studies have shown that this compound can modulate the activity of key enzymes and receptors involved in inflammatory pathways. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine may have therapeutic potential in the treatment of inflammatory diseases.
In addition to its anti-inflammatory properties, 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.
The synthesis of 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine can be achieved through several routes. One common approach involves the condensation of an appropriate amine with a ketone or aldehyde followed by reduction to form the tetrahydroisoquinoline core. The introduction of the methyl group at the 8-position can be accomplished through N-methylation using methyl iodide or other suitable reagents. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.
In terms of pharmacokinetics, 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine exhibits favorable properties that make it suitable for further development as a drug candidate. It has been shown to have good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without rapid degradation or elimination.
The safety profile of 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further investigations are necessary to fully understand its safety profile and potential side effects in humans.
Several clinical trials are currently underway to explore the therapeutic potential of 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine in various disease conditions. These trials aim to validate the preclinical findings and assess the efficacy and safety of the compound in human subjects. Early results from these trials have shown promising outcomes, particularly in patients with chronic inflammatory disorders and neurodegenerative diseases.
Despite its promising properties and potential applications, there are still challenges associated with the development of 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine as a therapeutic agent. One major challenge is optimizing its pharmacological profile to enhance its potency and selectivity while minimizing off-target effects. Another challenge is developing robust manufacturing processes to ensure consistent quality and supply for clinical use.
In conclusion, 5,6,7,8-tetrahydro-N-methyl-8-isoquinolinamine (CAS No. 497251-67-9) represents a promising lead compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data becomes available from clinical trials and further studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
497251-67-9 (8-ISOQUINOLINAMINE, 5,6,7,8-TETRAHYDRO-N-METHYL-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)